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Compound of Interest

Compound Name: Albutoin

Cat. No.: B1666822

Researchers and drug development professionals exploring novel antiepileptic drugs (AEDS)
may encounter mentions of "Albutoin,” an investigational compound from the mid-20th
century. However, a comprehensive review of available scientific literature reveals a significant
lack of in-depth data on its mechanism of action, precluding the creation of a detailed technical
guide as requested. The available information is limited to a few clinical studies conducted in
the 1960s and 1970s, with no substantial follow-up or presence in modern epilepsy research.

Initial investigations in the scientific literature identified Albutoin as a thiohydantoin derivative
studied for its potential efficacy in treating grand mal epilepsy[1]. A clinical evaluation of
Albutoin as an antiepileptic drug was published in 1974, and a comparative study against
diphenylhydantoin was conducted in 1967[1][2]. These studies suggest a period of active
investigation into its clinical utility.

Despite these early clinical evaluations, detailed information regarding Albutoin's
pharmacodynamics, molecular targets, and specific mechanism of action in preventing seizures
is not available in the public domain. The original research articles from that era are not readily
accessible in full text, and their abstracts lack the specific details required for a thorough
mechanistic analysis[1][2][3]. Consequently, quantitative data such as binding affinities,
IC50/EC50 values, and detailed experimental protocols remain unknown.

The term "Albutoin" also bears a phonetic resemblance to "albumin,"” a serum protein that has
been investigated in the context of epilepsy, particularly in relation to blood-brain barrier
dysfunction[4][5]. It is crucial to distinguish the obscure drug "Albutoin” from the protein
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"albumin,” as the latter's role in epilepsy is a separate and more contemporary area of
research.

In summary, while "Albutoin” was the subject of clinical investigation for epilepsy several
decades ago, it appears to be a discontinued or abandoned line of research. The scarcity of
available data prevents a detailed exposition of its mechanism of action, experimental
protocols, and quantitative effects as requested. Modern antiepileptic drug development has
since progressed to focus on a variety of other molecular targets, and information on Albutoin
remains a historical footnote in the field of epilepsy treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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